N-cyclopropyl-3-(4-fluorophenyl)propanamide

• IUPAC Name: N-cyclopropyl-3-(4-fluorophenyl)propanamide
• InChI: InChI=1S/C12H14FNO/c13-10-4-1-9(2-5-10)3-8-12(15)14-11-6-7-11/h1-2,4-5,11H,3,6-8H2,(H,14,15)
• InChI Key: YPKMPYLPNKONAR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)CCC2=CC=C(C=C2)F
• Molecular Formula: C12H14FNO
• Molecular Weight: 207.24 g/mol

Description

N-cyclopropyl-3-(4-fluorophenyl)propanamide is a useful research compound. Its molecular formula is C12H14FNO and its molecular weight is 207.24 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 207.105942232 g/mol and the complexity rating of the compound is 220. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

To a stirred solution of 3-(4-fluorophenyl)propionic acid (5 g, 31 mmoles) and 0.1 mL of dimethylformamide in 50 mL of anhydrous CH2Cl2 at 0° C. was added oxalyl chloride (2.84 mL, 32.6 mmoles) and the mixture was stirred for 1 hour at 0° C. and for 1 hour at room temperature. After cooling to 0° C. were added cyclopropylamine (2.6 mL, 37.2 mmoles) and triethylamine (6.5 mL, 46.5 mmoles), and the mixture was stirred for 1 hour while warming to room temperature gradually. Then water was added and the product was extracted with CH2Cl2. The extract was washed with water, dried over MgSO4 and evaporated to give a solide residue. It was recrystallized from CH2Cl2 and hexane to give 4.94 g of N-cyclopropyl-3-(4-fluorophenyl)propionamide.